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Compound of Interest

4-Amino-3-
Compound Name: )
methoxybenzenesulfonamide

cat. No.: B1282519

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for the safe disposal of 4-
Amino-3-methoxybenzenesulfonamide (CAS No. 37559-30-1), a compound utilized in
various research and development applications.

Chemical and Physical Properties

A summary of the key identifiers for 4-Amino-3-methoxybenzenesulfonamide is provided in
the table below for easy reference.

Identifier Value

Chemical Name 4-Amino-3-methoxybenzenesulfonamide
CAS Number 37559-30-1[1][2][3]

Molecular Formula C7H10N203S][3]

Molecular Weight 202.23 g/mol [3]

Disposal Procedures
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While a specific Safety Data Sheet (SDS) for 4-Amino-3-methoxybenzenesulfonamide
indicates no known hazards, it is a best practice in laboratory settings to treat all novel or
lesser-studied compounds with a high degree of caution.[2] The principle of "As Low As
Reasonably Achievable" (ALARA) should be applied to potential exposure and environmental
release. For related chemical structures, the general guidance is to dispose of the material as
chemical waste through a licensed contractor.[4][5][6]

Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE
is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

o Containment: Should a spill occur, sweep up the solid material and place it into a suitable,
labeled container for disposal.[2] Avoid generating dust.

e \Waste Collection:

o Collect waste 4-Amino-3-methoxybenzenesulfonamide in a clearly labeled, sealed
container.

o Do not mix with other waste streams unless compatibility is known.

o Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a licensed and approved waste disposal company.[4][5][6] Inform the disposal company of
the chemical identity and any available safety information.

o Decontamination: Thoroughly clean any contaminated surfaces with an appropriate solvent
and wash hands after handling.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-Amino-3-methoxybenzenesulfonamide.
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Disposal Workflow for 4-Amino-3-methoxybenzenesulfonamide
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Caption: Decision workflow for the safe disposal of 4-Amino-3-methoxybenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1282519?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/10/pdf/sds-F828450.pdf
https://www.combi-blocks.com/msds/JB-4666.pdf
https://www.calpaclab.com/4-amino-3-methoxybenzenesulfonamide-min-95-10-mg/ala-b300194-10mg
https://www.fishersci.com/store/msds?partNumber=AC342610050&productDescription=3-AMINO-4-METHOXYBENZENE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA198700B&productDescription=4-AMINO-3-METHLBNZENESULFO+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1394206&productDescription=3-AMINO-4-METHOXYBENZAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1282519#4-amino-3-methoxybenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b1282519#4-amino-3-methoxybenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b1282519#4-amino-3-methoxybenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b1282519#4-amino-3-methoxybenzenesulfonamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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